Cas no 876009-91-5 (3'-FLUORO-2,4,6-TRICHLOROBIPHENYL)

• Product Name: 3'-FLUORO-2,4,6-TRICHLOROBIPHENYL
• CAS No: 876009-91-5
• MF: C₁₂H₆Cl₃F
• MW: 275.533443927765
• CID: 992695
• PubChem ID: 53424959
• Update Time: 2025-04-20

3'-FLUORO-2,4,6-TRICHLOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3'-FLUORO-2,4,6-TRICHLOROBIPHENYL
• 1,3,5-trichloro-2-(3-fluorophenyl)benzene
• 3-Fluoro-2,4,6-trichlorobiphenyl100µg
• 876009-91-5
• DTXSID10698674
• 2,4,6-Trichloro-3'-fluoro-1,1'-biphenyl

• Inchi： 1S/C12H6Cl3F/c13-8-5-10(14)12(11(15)6-8)7-2-1-3-9(16)4-7/h1-6H
• InChI Key： FHVKGYDTPQUVQO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC=C(C=1)F)Cl)Cl

Computed Properties

• Exact Mass: 273.95200
• Monoisotopic Mass: 273.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 5.45290